Cas no 2098121-38-9 (Methyl 4-amino-2-(4-hydroxypiperidin-1-yl)thiazole-5-carboxylate)

• Product Name: Methyl 4-amino-2-(4-hydroxypiperidin-1-yl)thiazole-5-carboxylate
• CAS No: 2098121-38-9
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 5728988
• PubChem ID: 121199756
• Update Time: 2023-10-27

Methyl 4-amino-2-(4-hydroxypiperidin-1-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026707298
• methyl 4-amino-2-(4-hydroxypiperidin-1-yl)-1,3-thiazole-5-carboxylate
• F1907-1899
• 2098121-38-9
• starbld0032783
• methyl 4-amino-2-(4-hydroxypiperidin-1-yl)thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 4-amino-2-(4-hydroxy-1-piperidinyl)-, methyl ester
• Methyl 4-amino-2-(4-hydroxypiperidin-1-yl)thiazole-5-carboxylate

• Inchi： 1S/C10H15N3O3S/c1-16-9(15)7-8(11)12-10(17-7)13-4-2-6(14)3-5-13/h6,14H,2-5,11H2,1H3
• InChI Key： LWHWEPUKGLWWGN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(N)N=C1N1CCC(CC1)O

Computed Properties

• Exact Mass: 257.08341252g/mol
• Monoisotopic Mass: 257.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 453.7±55.0 °C(Predicted)
• pka: 14.54±0.20(Predicted)